N-(2-chlorobenzyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
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Description
N-(2-chlorobenzyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C16H17ClN4O and its molecular weight is 316.79. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties of Polyamides and Polyimides
Researchers have explored the synthesis and properties of aromatic polyamides and polyimides based on specific chemical compounds, highlighting their potential in creating materials with desirable thermal and physical properties. These polymers exhibit high glass transition temperatures and stability, making them suitable for applications requiring durable materials. The solubility of these polyamides in polar solvents and their ability to form transparent and flexible films are particularly notable (Yang & Lin, 1995).
Antiviral and Antitumor Activities
Compounds with similar structures have been studied for their antiviral and antitumor activities. For instance, certain pyrrolopyrimidine and pyrazolopyrimidine nucleosides have shown potent antiviral activity against specific viruses, indicating the potential for developing new antiviral therapies (Goebel et al., 1982). Similarly, novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, demonstrating the diverse therapeutic applications of these compounds (Rahmouni et al., 2016).
Nonlinear Optical (NLO) Properties
The study of heterocyclic aromatic compounds, including thiopyrimidines derivatives, has revealed their significant potential in medicine and nonlinear optics (NLO) fields. These compounds exhibit promising NLO properties, suggesting their applicability in optoelectronic and high-tech applications (Hussain et al., 2020).
Antitubercular Activity
Research has also focused on synthesizing and evaluating the antitubercular activity of specific pyrimidine-5-carboxamide derivatives. Some of these compounds have shown potent activity against Mycobacterium tuberculosis, underscoring their potential as anti-TB agents (Srinu et al., 2019).
Analgesic Properties
The modification of the pyridine moiety in certain pyrimidine-3-carboxamide molecules has been investigated as a strategy to enhance their analgesic properties. This research suggests that specific modifications can increase the biological activity of these compounds, offering insights into the development of new analgesics (Ukrainets et al., 2015).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-6-pyrrolidin-1-ylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O/c17-13-6-2-1-5-12(13)10-18-16(22)14-9-15(20-11-19-14)21-7-3-4-8-21/h1-2,5-6,9,11H,3-4,7-8,10H2,(H,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDQIZXXBCAEHSX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=NC(=C2)C(=O)NCC3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.78 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.